2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-2-(2-propan-2-ylphenoxy)propanamide
• InChI: InChI=1S/C16H20N2O2S/c1-10(2)13-7-5-6-8-14(13)20-12(4)15(19)18-16-17-9-11(3)21-16/h5-10,12H,1-4H3,(H,17,18,19)
• InChI Key: CWHNFWBKZMKWNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C(C)OC2=CC=CC=C2C(C)C
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide, also known as Compound A, is a synthetic small molecule that has gained attention due to its potential therapeutic applications. This compound has been shown to have anti-inflammatory and immunomodulatory properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A involves the activation of the nuclear receptor peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a transcription factor that regulates the expression of genes involved in inflammation and immune function. Activation of PPARγ by 2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A leads to the downregulation of pro-inflammatory cytokines and the upregulation of anti-inflammatory cytokines.
Biochemical and Physiological Effects
2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in animal models of inflammatory bowel disease, rheumatoid arthritis, and sepsis. It has also been shown to improve insulin sensitivity and glucose metabolism in obese mice.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A in lab experiments is that it has a well-defined mechanism of action, which allows for more targeted and specific studies. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on 2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A. One area of interest is its potential use in the treatment of inflammatory diseases such as inflammatory bowel disease and rheumatoid arthritis. Another area of interest is its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes. Additionally, further studies are needed to fully understand the safety and efficacy of 2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A in humans.

Scientific Research Applications

2-(2-isopropylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)propanamide A has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It also has immunomodulatory effects by regulating the activity of immune cells such as macrophages and T cells.